Cas no 13341-79-2 (methyl 5-acetylfuran-2-carboxylate)
13341-79-2 structure
Product Name:methyl 5-acetylfuran-2-carboxylate
CAS No:13341-79-2
MF:C8H8O4
MW:168.146722793579
MDL:MFCD15144102
CID:1104893
PubChem ID:12281225
Update Time:2025-04-20
methyl 5-acetylfuran-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 5-acetyl-2-Furancarboxylic acid methyl ester
- METHYL 5-ACETYLFURAN-2-CARBOXYLATE
- DB-119461
- 13341-79-2
- SCHEMBL3140257
- 5-acetyl-furan-2-carboxylic acid methyl ester
- AKOS017516261
- 2-Furancarboxylic acid, 5-acetyl-, methyl ester
- 5-acetyl-2-Furancarboxylicacidmethylester
- GELBTJMNICDJKD-UHFFFAOYSA-N
- methyl 5-acetyl-2-furoate
- EN300-1241603
- methyl 5-acetylfuran-2-carboxylate
-
- MDL: MFCD15144102
- Inchi: 1S/C8H8O4/c1-5(9)6-3-4-7(12-6)8(10)11-2/h3-4H,1-2H3
- InChI Key: GELBTJMNICDJKD-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)=CC=C1C(C)=O
Computed Properties
- Exact Mass: 168.04200
- Monoisotopic Mass: 168.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- PSA: 56.51000
- LogP: 1.26880
methyl 5-acetylfuran-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K07073-1g |
5-acetyl-2-Furancarboxylic acid methyl ester |
13341-79-2 | 97% | 1g |
$430 | 2024-07-28 | |
| eNovation Chemicals LLC | K07073-5g |
5-acetyl-2-Furancarboxylic acid methyl ester |
13341-79-2 | 97% | 5g |
$1250 | 2024-07-28 | |
| Enamine | EN300-1241603-0.05g |
methyl 5-acetylfuran-2-carboxylate |
13341-79-2 | 0.05g |
$924.0 | 2023-06-08 | ||
| Enamine | EN300-1241603-0.1g |
methyl 5-acetylfuran-2-carboxylate |
13341-79-2 | 0.1g |
$968.0 | 2023-06-08 | ||
| Enamine | EN300-1241603-0.25g |
methyl 5-acetylfuran-2-carboxylate |
13341-79-2 | 0.25g |
$1012.0 | 2023-06-08 | ||
| Enamine | EN300-1241603-0.5g |
methyl 5-acetylfuran-2-carboxylate |
13341-79-2 | 0.5g |
$1056.0 | 2023-06-08 | ||
| Enamine | EN300-1241603-1.0g |
methyl 5-acetylfuran-2-carboxylate |
13341-79-2 | 1g |
$1100.0 | 2023-06-08 | ||
| Enamine | EN300-1241603-2.5g |
methyl 5-acetylfuran-2-carboxylate |
13341-79-2 | 2.5g |
$2155.0 | 2023-06-08 | ||
| Enamine | EN300-1241603-5.0g |
methyl 5-acetylfuran-2-carboxylate |
13341-79-2 | 5g |
$3189.0 | 2023-06-08 | ||
| Enamine | EN300-1241603-10.0g |
methyl 5-acetylfuran-2-carboxylate |
13341-79-2 | 10g |
$4729.0 | 2023-06-08 |
methyl 5-acetylfuran-2-carboxylate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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